Isoleucine and derivatives
Isoleucine, a branched-chain amino acid (BCAA), plays a critical role in human metabolism. It is essential for protein synthesis and muscle repair, contributing to overall health and fitness. Isoleucine derivatives, including racemic mixtures, L- and D-forms, as well as modified isoleucine analogues, have diverse applications ranging from pharmaceuticals to nutritional supplements.
In the medical field, certain isoleucine derivatives are used in intravenous solutions for patients with malnutrition or metabolic disorders. These compounds help in restoring amino acid balance and supporting patient recovery. Additionally, isoleucine derivatives can enhance athletic performance by promoting muscle growth and reducing fatigue.
Nutritionally, isoleucine and its derivatives are increasingly incorporated into sports drinks and protein bars to aid athletes during intense training sessions. They contribute to maintaining energy levels and preventing muscle breakdown. For industrial purposes, isoleucine derivatives serve as precursors for the synthesis of various pharmaceuticals and biopolymers.
Overall, isoleucine and its derivatives offer a range of applications across multiple industries due to their unique biological properties and potential health benefits.

Structure | Chemical Name | CAS | MF |
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N-Hydroxy-N-(2-methylbutanoyl)isoleucinamide; (2S,2'S,3S)-form, N1-Hydroxy | 2245793-91-1 | C11H22N2O4 |
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N-Jasmonoyl amino acids; N-Jasmonoylisoleucine, 9,10-Dihydro | 28838-59-7 | C18H31NO4 |
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(2S,3S)-3-methyl-2-(methylamino)pentanoic acid | 4125-98-8 | C7H15NO2 |
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D-Lyxonic acid,2-amino-2,3,5-trideoxy-3-methyl- | 21704-86-9 | C6H13NO3 |
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L-Allo-isoleucine | 1509-34-8 | C6H13NO2 |
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L-Isoleucine | 73-32-5 | C6H13NO2 |
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2-acetamido-3-methyl-pentanoic acid | 19764-31-9 | C8H15NO3 |
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D-Isoleucine, N-methyl- | 39554-61-5 | C7H15NO2 |
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Arthonin | 149252-00-6 | C25H32N2O4 |
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N-coronafacoyl-L-isoleucine | 73344-10-2 | C18H27NO4 |
Related Literature
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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